Cas no 1806065-09-7 (6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806065-09-7
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4843943
• Update Time: 2025-06-13

6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)8-7(20-10(14,15)16)5(1-2-17)3-6(4-18)19-8/h3H,1,4,18H2
• InChI Key： BLAQZHDQMSFFRC-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C=C(CN)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806065-09-7)

The compound 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806065-09-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for pharmaceutical development. The presence of the aminomethyl and acetonitrile moieties in this compound further expands its utility in click chemistry and other bioconjugation techniques. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

From a synthetic perspective, 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile is often explored for its role in constructing heterocyclic frameworks. Its CAS No. 1806065-09-7 serves as a key identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's stability under various reaction conditions makes it a versatile building block for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are also pivotal when discussing this compound. The trifluoromethyl group, while beneficial for bioactivity, necessitates careful handling to ensure sustainable use. Innovations in green chemistry have prompted the development of safer synthetic routes for such fluorinated compounds, addressing concerns about persistence and toxicity.

In the agrochemical sector, 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile is investigated for its potential as a precursor to novel pesticides. The trifluoromethoxy group, in particular, is known to enhance the efficacy of crop protection agents by improving their binding affinity to target enzymes. This aligns with the growing demand for sustainable agriculture solutions that minimize environmental impact.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the material, which is crucial for downstream applications. The compound's CAS No. 1806065-09-7 is frequently cited in patents and research papers, underscoring its industrial relevance.

Looking ahead, the exploration of 6-(Aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile is expected to expand into emerging fields such as biomaterials and catalysis. Its multifunctional design offers opportunities for innovation in nanotechnology and drug delivery systems, where precise molecular control is essential. As research continues, this compound is poised to play a pivotal role in advancing both scientific and industrial applications.